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Compound of Interest

Compound Name: UK-1745

Cat. No.: B1682692

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the research
chemical UK-1745, a novel cardiotonic agent. The following procedures are based on general
laboratory safety protocols for research-grade chemicals of this nature. It is imperative to
consult the specific Safety Data Sheet (SDS) provided by the supplier for comprehensive safety
and disposal information.

Chemical and Physical Properties

UK-1745, with the chemical name (2RS,3SR)-2-aminomethyl-2,3,7,8-tetrahydro-2,3,5,8,8-
pentamethyl-6H-furo-[2,3-e]indol-7-one hydrochloride, is a solid substance intended for
laboratory use only[1].

Property Value
Molecular Formula C16H23CIN202[1]
Molecular Weight 310.82 g/mol [1]
Physical Form Solid[1]

CAS Number 170684-14-7[1]

Health and Safety Information
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General Precautions:

» As with any research chemical for which a comprehensive toxicological profile is not publicly
available, UK-1745 should be handled with caution.

e Assume the compound is potentially hazardous.

» Use appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields, and chemical-resistant gloves.

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

e Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with
copious amounts of water and seek medical attention.

e Do not ingest. If swallowed, seek immediate medical attention.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Keep away from incompatible materials.

Disposal Procedures

Note: The following are general guidelines. The specific disposal procedures for UK-1745 must
be in accordance with local, state, and federal regulations. Always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols.

e Unused Product:
o Unused UK-1745 should be disposed of as hazardous chemical waste.
o Do not dispose of down the drain or in the regular trash.

o Place the chemical in a clearly labeled, sealed container. The label should include the
chemical name, concentration, and any known hazards.
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o Arrange for pickup and disposal by a licensed chemical waste disposal company, as
coordinated through your institution's EHS department.

o Contaminated Materials:

o Any materials that have come into contact with UK-1745, such as pipette tips, gloves, and
bench paper, should be considered contaminated and disposed of as hazardous waste.

o Collect these materials in a designated, labeled waste container.
e Solutions:

o Agqueous or solvent-based solutions containing UK-1745 should be collected in a labeled
hazardous waste container.

o Do not mix with incompatible waste streams.

Experimental Protocols Cited in Research

UK-1745 has been utilized in cardiovascular research, specifically in studies involving isolated
cardiomyocytes and in vivo animal models.

Experimental Protocol: Patch-Clamp Electrophysiology on Guinea Pig Ventricular Myocytes

This protocol outlines a general procedure for studying the effects of a compound like UK-1745
on the ion channels of isolated heart cells.

e Cell Isolation:

o Ventricular myocytes are enzymatically isolated from guinea pig hearts.
e Cell Culture:

o Isolated myocytes are plated on glass coverslips and allowed to adhere.
e Patch-Clamp Recording:

o A glass micropipette with a very small tip diameter is used to form a high-resistance seal
with the cell membrane (a "gigaseal").
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o The membrane patch under the pipette tip is then ruptured to gain electrical access to the
cell's interior (whole-cell configuration).

o Voltage-clamp or current-clamp recordings are performed to measure the activity of
specific ion channels.

e Compound Application:
o A baseline recording of ion channel activity is established.

o UK-1745, dissolved in an appropriate vehicle, is then perfused over the cell at various
concentrations.

o Changes in ion channel currents or membrane potential are recorded and analyzed.
Experimental Protocol: In Vivo Cardiovascular Study in an Anesthetized Dog Model

This protocol describes a general approach to evaluating the cardiovascular effects of a
substance like UK-1745 in a living animal.

e Animal Preparation:

o The dog is anesthetized, and appropriate physiological monitoring is established (e.qg.,
ECG, blood pressure, heart rate).

o Surgical procedures may be performed to place catheters for drug administration and
blood sampling, as well as instruments to measure cardiac function (e.g., cardiac output,
ventricular pressure).

e Baseline Measurements:

o A stabilization period is allowed after the surgical preparation, during which baseline
cardiovascular parameters are recorded.

e Drug Administration:

o UK-1745 is administered, typically intravenously, at escalating doses.
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» Data Collection and Analysis:

o Cardiovascular parameters are continuously monitored and recorded throughout the

experiment.

o The effects of UK-1745 on heart rate, blood pressure, cardiac contractility, and other
relevant parameters are analyzed.

o Euthanasia:

o At the conclusion of the experiment, the animal is humanely euthanized according to

approved institutional protocols.
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Caption: Signaling pathway of UK-1745.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1682692?utm_src=pdf-body
https://www.benchchem.com/product/b1682692?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

/In Vitro: Patch-Clam

Isolate Guinea Pig
Ventricular Myocytes
(Culture Myocytes)

Perform Whole-Cell
Patch-Clamp

Apply UK-1745

Analyze lon
Channel Activity

o

p)

J

1

o

n Vivo: Canine Model

Anesthetize and
Instrument Dog

Record Baseline
Cardiovascular Data

'

Administer UK-1745

'

Monitor and Record
Physiological Response

'

Analyze Cardiovascular
Effects

~

J

Click to download full resolution via product page

Caption: General experimental workflows for UK-1745 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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